Cas no 1871004-03-3 (5-Bromo-6-isobutoxynicotinic acid)

• Product Name: 5-Bromo-6-isobutoxynicotinic acid
• CAS No: 1871004-03-3
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• MDL: MFCD32219396
• CID: 4784457
• Update Time: 2025-06-08

5-Bromo-6-isobutoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-isobutoxynicotinic acid

• MDL： MFCD32219396
• Inchi： 1S/C10H12BrNO3/c1-6(2)5-15-9-8(11)3-7(4-12-9)10(13)14/h3-4,6H,5H2,1-2H3,(H,13,14)
• InChI Key： JLJFUSUREYJKNX-UHFFFAOYSA-N
• SMILES： C1=NC(OCC(C)C)=C(Br)C=C1C(O)=O

Additional information on 5-Bromo-6-isobutoxynicotinic acid

Professional Introduction to 5-Bromo-6-isobutoxynicotinic Acid (CAS No. 1871004-03-3)

5-Bromo-6-isobutoxynicotinic acid, with the chemical identifier CAS No. 1871004-03-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its 5-bromo and 6-isobutoxy substituents on the nicotinic acid backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 5-Bromo-6-isobutoxynicotinic acid positions it as a versatile building block for medicinal chemists. The presence of both bromine and isobutoxy groups provides multiple sites for further functionalization, enabling the development of novel compounds with tailored pharmacological profiles. This flexibility has been exploited in recent years to explore its potential in drug discovery, particularly in the design of small-molecule inhibitors targeting specific biological pathways.

In recent studies, researchers have been particularly interested in the pharmacological properties of derivatives of 5-Bromo-6-isobutoxynicotinic acid. The bromine atom, for instance, serves as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions have been employed to link the nicotinic acid scaffold to other pharmacophores, enhancing binding affinity and selectivity for therapeutic targets.

The isobutoxy group, on the other hand, contributes to the lipophilicity of the compound, influencing its absorption, distribution, metabolism, and excretion (ADME) properties. This feature is particularly important in drug development, where optimizing ADME profiles is crucial for achieving desired pharmacokinetic behavior. Several studies have demonstrated that modifications at the isobutoxy position can significantly alter the biological activity of related compounds, making 5-Bromo-6-isobutoxynicotinic acid a promising scaffold for further exploration.

One area where 5-Bromo-6-isobutoxynicotinic acid has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. Researchers have synthesized a series of nicotinic acid derivatives based on this compound and found that they exhibit inhibitory activity against several kinases. The bromine and isobutoxy groups have been shown to be key determinants of binding affinity, with structural modifications leading to enhanced potency and selectivity.

Another interesting application of 5-Bromo-6-isobutoxynicotinic acid is in the field of neurology. Nicotinic acid and its derivatives have long been known for their interaction with nicotinic acetylcholine receptors (nAChRs), which are involved in various neurological processes. Recent research has highlighted the potential of nicotinic acid derivatives as therapeutic agents for neurological disorders such as Alzheimer's disease and schizophrenia. The unique structural features of 5-Bromo-6-isobutoxynicotinic acid make it an attractive candidate for designing nAChR modulators with improved pharmacological properties.

The synthesis of 5-Bromo-6-isobutoxynicotinic acid itself is an intriguing process that showcases modern synthetic methodologies. The compound can be prepared through multi-step organic transformations involving bromination and alkylation reactions on nicotinic acid precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine and isobutoxy groups with high efficiency and selectivity. These synthetic strategies not only highlight the versatility of 5-Bromo-6-isobutoxynicotinic acid but also demonstrate the capabilities of contemporary organic synthesis.

The compound's stability under various conditions has also been thoroughly investigated. Studies have shown that 5-Bromo-6-isobutoxynicotinic acid maintains its structural integrity under standard storage conditions but can undergo degradation under extreme pH or temperature conditions. Understanding these stability profiles is crucial for optimizing its use in pharmaceutical applications, ensuring that it remains effective throughout its intended shelf life.

In conclusion, 5-Bromo-6-isobutoxynicotinic acid (CAS No. 1871004-03-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features allow for diverse functionalization strategies, making it a valuable scaffold for designing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications and synthetic methodologies for this compound, its importance in medicinal chemistry is likely to grow even further.